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Compound of Interest

Compound Name: Guazatine acetate salt

Cat. No.: B15598781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical composition of

technical grade Guazatine acetate, a broad-spectrum fungicide. Due to its manufacturing

process, Guazatine acetate is not a single chemical entity but rather a complex mixture of

guanidated polyamines. Understanding the nature and variability of these components is

crucial for research, quality control, and regulatory purposes.

Composition of Technical Grade Guazatine Acetate
Technical grade Guazatine is produced through the amidination of technical

iminodi(octamethylene)diamine. This process results in a complex mixture of guanidines and

polyamines.[1][2] The material marketed commercially is a reaction mixture, and its

composition can vary between production batches.[3] Guazatine is consistently produced and

formulated as its acetate salts to improve stability and facilitate application.[2][4]

A coding system is used to describe the various components of the Guazatine mixture. "N"

represents an amino group, while "G" signifies a guanidated amino group.[1][3] For instance,

NN represents H2N-(CH2)8-NH2, and GG represents a fully guanidated diamine.[1]

Table 1: Typical Composition of Free Guazatine
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Component Abbreviation
Chemical Structure
Representation

Typical Percentage (%)

GGG Fully guanidated triamine 30.6

GG Fully guanidated diamine 29.5

GN Monoguanidated diamine 9.8

GGN Diguanidated triamine 8.1

GGGG Fully guanidated tetramine 5.1

GNG A guanidated triamine 4.5

GNN Monoguanidated triamine 1.7

GNNG A diguanidated tetramine 1.4

GGGN A triguanidated tetramine 1.4

GGGGG Fully guanidated pentamine 1.1

NN
Diamine

(octamethylenediamine)
0.8

NGN A monoguanidated triamine 0.8

Other tetramines - 3.1

Other pentamines - 1.4

Hexamines and above - 0.6

NNN Triamine <0.1

Source: EURL-SRM (2018)[3], FAO[1]

The most abundant components are the fully guanidated triamine (GGG) and the fully

guanidated diamine (GG).[1][5] Diamine derivatives account for approximately 40% of the

mixture, triamines for 46%, and tetramines for 11%.[1][3]

Manufacturing Process and Key Intermediates
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The production of Guazatine acetate involves the reaction of polyamines with a guanidination

agent. The primary starting material is technical iminodi(octamethylene)diamine, which itself is

a mixture of polyamines.[2][4]
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Starting Materials

Process Product

Technical Iminodi(octamethylene)diamine
(mixture of polyamines like

octamethylenediamine, iminodi(octamethylene)diamine,
octamethylenebis(imino-octamethylene)diamine)

Amidination Reaction

Cyanamide

Technical Guazatine
(Complex mixture of guanidated polyamines) Acetate Salt Formation Technical Grade Guazatine Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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